Cas no 67086-84-4 (2-(3-bromophenyl)-1,3-thiazolidine)

2-(3-Bromophenyl)-1,3-thiazolidine is a brominated thiazolidine derivative with potential utility in organic synthesis and pharmaceutical research. The compound features a thiazolidine core substituted with a 3-bromophenyl group, offering a versatile scaffold for further functionalization. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, making it valuable for constructing complex molecular architectures. Its stable thiazolidine ring contributes to structural rigidity, which may be advantageous in medicinal chemistry for probing biological targets. This compound is particularly relevant in the development of heterocyclic intermediates for agrochemicals, pharmaceuticals, and materials science applications. Proper handling and storage under inert conditions are recommended due to its sensitivity.
2-(3-bromophenyl)-1,3-thiazolidine structure
67086-84-4 structure
Product Name:2-(3-bromophenyl)-1,3-thiazolidine
CAS No:67086-84-4
MF:C9H10BrNS
MW:244.151400089264
CID:965358
PubChem ID:128756
Update Time:2025-11-07

2-(3-bromophenyl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromophenyl)thiazolidine
    • 2-(3-bromophenyl)-1,3-thiazolidine
    • thiazolidine, 2-(3-bromophenyl)-
    • 67086-84-4
    • Thiazolidine, 2-(m-bromophenyl)-
    • CHEMBL25304
    • BRN 1211788
    • F0191-0924
    • AKOS009144775
    • 2-(m-Bromophenyl)thiazolidine
    • DTXSID00986118
    • MDL: MFCD00222816
    • Inchi: 1S/C9H10BrNS/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-3,6,9,11H,4-5H2
    • InChI Key: HCHIGNRMHLIEIN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1NCCS1

Computed Properties

  • Exact Mass: 242.97200
  • Monoisotopic Mass: 242.97173g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.33000
  • LogP: 3.11290

2-(3-bromophenyl)-1,3-thiazolidine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3-bromophenyl)-1,3-thiazolidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B171221-100mg
2-(3-Bromophenyl)-1,3-thiazolidine
67086-84-4
100mg
$ 50.00 2022-06-07
TRC
B171221-500mg
2-(3-Bromophenyl)-1,3-thiazolidine
67086-84-4
500mg
$ 185.00 2022-06-07
TRC
B171221-1g
2-(3-Bromophenyl)-1,3-thiazolidine
67086-84-4
1g
$ 275.00 2022-06-07
Life Chemicals
F0191-0924-0.25g
2-(3-bromophenyl)-1,3-thiazolidine
67086-84-4 95%+
0.25g
$433.0 2023-09-07
Life Chemicals
F0191-0924-0.5g
2-(3-bromophenyl)-1,3-thiazolidine
67086-84-4 95%+
0.5g
$456.0 2023-09-07
Life Chemicals
F0191-0924-1g
2-(3-bromophenyl)-1,3-thiazolidine
67086-84-4 95%+
1g
$480.0 2023-09-07
Life Chemicals
F0191-0924-2.5g
2-(3-bromophenyl)-1,3-thiazolidine
67086-84-4 95%+
2.5g
$960.0 2023-09-07
Life Chemicals
F0191-0924-5g
2-(3-bromophenyl)-1,3-thiazolidine
67086-84-4 95%+
5g
$1440.0 2023-09-07
Life Chemicals
F0191-0924-10g
2-(3-bromophenyl)-1,3-thiazolidine
67086-84-4 95%+
10g
$2016.0 2023-09-07
A2B Chem LLC
AH20139-1mg
2-(3-bromophenyl)thiazolidine
67086-84-4 95%+
1mg
$317.00 2024-04-19

Additional information on 2-(3-bromophenyl)-1,3-thiazolidine

Introduction to 2-(3-bromophenyl)-1,3-thiazolidine (CAS No: 67086-84-4)

2-(3-bromophenyl)-1,3-thiazolidine is a heterocyclic compound with the CAS registry number 67086-84-4. This compound belongs to the class of thiazolidines, which are five-membered rings consisting of two nitrogen atoms and one sulfur atom. The presence of a bromophenyl group at the 3-position of the benzene ring introduces unique electronic and steric properties, making this compound a valuable substrate in organic synthesis and material science.

Recent studies have highlighted the potential of thiazolidines as versatile building blocks in drug discovery and advanced materials. The bromophenyl substituent in 2-(3-bromophenyl)-1,3-thiazolidine enables selective reactivity in various chemical transformations, such as nucleophilic aromatic substitution and cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures with precision and efficiency.

The synthesis of 2-(3-bromophenyl)-1,3-thiazolidine typically involves the reaction of 3-bromophenylthioacetamide with ammonia or primary amines under thermal conditions. This method ensures high yields and excellent purity, making it suitable for large-scale production in pharmaceutical and chemical industries.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have employed 2-(3-bromophenyl)-1,3-thiazolidine to develop potential antitumor agents by incorporating it into macrocyclic structures. These agents exhibit selective cytotoxicity against cancer cells, showcasing the compound's role in cutting-edge medical research.

In addition to its role in drug development, 2-(3-bromophenyl)-1,3-thiazolidine has found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and the design of novel functional materials. Recent advancements in green chemistry have further emphasized the importance of this compound as an eco-friendly alternative to traditional reagents.

The structural versatility of thiazolidines, combined with the electronic effects introduced by the bromophenyl group, makes 2-(3-bromophenyl)-1,3-thiazolidine a subject of ongoing research interest. Scientists are exploring its potential as a precursor for synthesizing advanced polymers and optoelectronic materials, which could revolutionize industries ranging from electronics to renewable energy.

In conclusion, 2-(3-bromophenyl)-1,3-thiazolidine (CAS No: 67086-84-4) stands out as a multifaceted compound with significant implications across diverse fields. Its unique chemical properties and wide-ranging applications underscore its importance in modern chemical research and industrial processes.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.